Cas no 2228306-37-2 (1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228306-37-2
• MF: C₁₂H₁₁BrO₃
• MW: 283.117943048477
• CID: 6300526
• PubChem ID: 165696717
• Update Time: 2025-06-13

1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228306-37-2
• EN300-1909043

• Inchi： 1S/C12H11BrO3/c1-7-9(3-2-4-10(7)13)12(11(15)16)5-8(14)6-12/h2-4H,5-6H2,1H3,(H,15,16)
• InChI Key： SKYRSYAZTFLBLS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 281.98916g/mol
• Monoisotopic Mass: 281.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid

Professional Introduction to 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228306-37-2)

1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid, identified by the CAS number 2228306-37-2, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a cyclobutane ring with an ester group and a brominated aromatic substituent, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and methyl groups on the phenyl ring enhances its reactivity, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The structural motif of 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid is particularly intriguing because it combines elements that are frequently observed in bioactive molecules. The cyclobutane ring, known for its rigid conformation, can serve as a scaffold to mimic natural products and improve metabolic stability. Meanwhile, the ester functionality provides a site for further chemical modifications, allowing researchers to explore various pharmacophores. The bromine atom, on the other hand, is a versatile handle for cross-coupling reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, there has been a surge in interest regarding molecules with cyclobutane rings due to their unique pharmacokinetic properties. Cyclobutane derivatives have been shown to exhibit enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that cyclobutane-containing compounds can interact with enzymes and receptors in ways that linear analogs cannot. This has led to the development of novel therapeutic agents with improved efficacy and reduced side effects.

The brominated phenyl ring in 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid adds another layer of complexity and functionality. Bromine is a common element in pharmaceuticals due to its ability to participate in various chemical transformations, such as Suzuki-Miyaura cross-coupling reactions. These reactions are widely used to construct biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The methyl group on the phenyl ring further enhances the compound's reactivity by providing a site for electrophilic aromatic substitution reactions.

Recent research has highlighted the potential of 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid as a key intermediate in the synthesis of novel therapeutic agents. For example, studies have shown that derivatives of this compound can exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The cyclobutane ring's rigid structure helps to stabilize the binding interactions with these targets, while the ester group allows for further functionalization to optimize potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery. Compounds like 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid provide a rich starting point for generating libraries of molecules with diverse biological profiles. High-throughput screening (HTS) and structure-based drug design (SBDD) methodologies have been employed to identify lead compounds derived from this scaffold. These approaches leverage computational tools and experimental data to rapidly assess the potential of new molecules before moving into more costly and time-consuming preclinical studies.

The synthesis of 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid involves multiple steps that showcase modern synthetic techniques. Key steps include bromination of a substituted benzene derivative followed by construction of the cyclobutane ring via cyclization reactions. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements are crucial for scaling up production while maintaining cost-effectiveness.

The biological evaluation of 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in disease progression. For instance, derivatives of this compound have shown promise in inhibiting kinases that are overexpressed in certain types of cancer. Additionally, preclinical models have indicated potential therapeutic benefits in conditions such as inflammation and neurodegeneration.

The future prospects for 1-(3-bromo-2-methylphenyl)-3-oxocyclobutane-1-carboxylic acid are promising, with ongoing research aimed at optimizing its pharmacological properties. Efforts are underway to develop more potent analogs through medicinal chemistry interventions such as structure-based optimization and virtual screening techniques. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, which facilitate the exchange of knowledge and resources.

In conclusion, 1-(3-bromo-octadecanalaldehyde]-methyl]-benzene] is a versatile compound with significant potential in pharmaceutical research due to its unique structural features and biological activities. Its combination of a cyclobutane ring, an ester group, and a brominated phenyl substituent makes it an attractive scaffold for drug discovery efforts targeting various diseases. As synthetic methodologies continue to evolve, new derivatives will be developed, further expanding its utility in therapeutic applications.